Cas no 1076199-49-9 (N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine)

• Product Name: N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine
• CAS No: 1076199-49-9
• MF: C₁₈H₁₈F₃NO₃
• MW: 353.335635662079
• CID: 1059473
• PubChem ID: 29987728
• Update Time: 2025-06-08

N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine Chemical and Physical Properties

Names and Identifiers

• N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine
• N-Trifluoroacetyl-4-
• 2,2,2-trifluoro-N-[2-(3-methoxy-4-phenylmethoxyphenyl)ethyl]acetamide
• DTXSID80652687
• 1076199-49-9
• N-{2-[4-(Benzyloxy)-3-methoxyphenyl]ethyl}-2,2,2-trifluoroacetamide
• DB-266564

• Inchi： 1S/C18H18F3NO3/c1-24-16-11-13(9-10-22-17(23)18(19,20)21)7-8-15(16)25-12-14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H,22,23)
• InChI Key： DXTHXWRGUMQVJB-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1C=CC(=C(C=1)OC)OCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 353.12400
• Monoisotopic Mass: 353.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 51.05000
• LogP: 4.33550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine

N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine (CAS No. 1076199-49-9): An Overview of Its Structure, Synthesis, and Applications

N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine (CAS No. 1076199-49-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential lead compound for drug development and as a valuable intermediate in synthetic chemistry.

The molecular structure of N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine is composed of a phenethylamine backbone with several functional groups attached. Specifically, the molecule features a trifluoroacetyl group at the nitrogen atom, a benzyloxy group at the 4-position of the phenyl ring, and a methoxy group at the 3-position. These functional groups contribute to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine in understanding the structure-activity relationships (SAR) of similar compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the effects of substituting different functional groups on the phenethylamine backbone and found that the trifluoroacetyl group significantly enhanced the compound's stability and bioavailability.

In terms of synthesis, N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine can be prepared through a multi-step process involving several key reactions. One common approach involves starting with 4-benzyloxy-3-methoxyphenethylamine and reacting it with trifluoroacetic anhydride to introduce the trifluoroacetyl group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from breast and lung tumors. A study published in Cancer Research in 2021 demonstrated that N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine selectively induced apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

Beyond its potential therapeutic applications, N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine has also been investigated for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile reactivity and stability make it an attractive starting material for developing novel drugs and chemical probes. For example, a recent study published in Organic Letters described a novel synthetic route using N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine to prepare a series of potent inhibitors of protein kinases.

The safety profile of N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-Trifluoroacetyl-4-benzyloxy-3-methoxyphenethylamine (CAS No. 1076199-49-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent or as an intermediate in synthetic chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in the field.